Cas no 2090266-19-4 (6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione)

• Product Name: 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• CAS No: 2090266-19-4
• MF: C₈H₈BrNO₂S
• MW: 262.123620033264
• CID: 4636756
• Update Time: 2025-07-22

6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 6-amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• 7-bromo-1,1-dioxo-2,3-dihydro-1-benzothiophen-6-amine
• 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione

• Inchi： 1S/C8H8BrNO2S/c9-7-6(10)2-1-5-3-4-13(11,12)8(5)7/h1-2H,3-4,10H2
• InChI Key： RGLJRDKNNQWMOX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1S(CC2)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 298
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5

Additional information on 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione

Introduction to 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 2090266-19-4)

6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 2090266-19-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione make it a promising candidate for various drug development initiatives.

The chemical structure of 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione consists of a benzothiophene core with a 7-bromo substituent and a 6-amino group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The bromo substituent is known to enhance the lipophilicity and metabolic stability of the compound, while the amino group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

Recent studies have highlighted the potential of 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). By inhibiting these enzymes, 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione can potentially improve cognitive function and slow down disease progression.

In addition to its neuroprotective effects, 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione has also been investigated for its anti-inflammatory properties. Inflammatory responses play a crucial role in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and associated tissue damage.

The pharmacokinetic profile of 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione is another important aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Furthermore, the compound shows low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 6-Amino-7-bromo-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 2090266-19-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of neurodegenerative diseases and anti-inflammatory treatments. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.